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Compound of Interest

Compound Name: 5-Methoxy-2-nitroaniline

Cat. No.: B042563 Get Quote

Essential Safety and Handling Guide for 5-Methoxy-
2-nitroaniline
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, and operational and disposal plans for handling 5-Methoxy-2-
nitroaniline. It is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Chemical Profile and Hazards:

5-Methoxy-2-nitroaniline, also known as 5-Nitro-o-anisidine, is a light yellow to amber or dark

green powder or crystal. It is classified as harmful if swallowed, inhaled, or absorbed through

the skin.[1][2] It may cause irritation to the eyes, skin, and respiratory tract.[1] Some sources

indicate it may cause genetic defects and is harmful to aquatic life with long-lasting effects.[2]
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Hazard Statement Description

Acute Toxicity
Harmful if swallowed, in contact with skin, or if

inhaled.[2][3]

Skin Corrosion/Irritation Causes skin irritation.[2]

Serious Eye Damage/Irritation Causes serious eye irritation.[2]

Germ Cell Mutagenicity May cause genetic defects.[2]

Specific Target Organ Toxicity
May cause damage to organs (Blood) through

prolonged or repeated exposure.[3]

Aquatic Hazard
Harmful to aquatic life with long-lasting effects.

[3][4]

Personal Protective Equipment (PPE)
The proper selection and use of PPE are critical to minimize exposure risks. The following table

summarizes the required PPE for handling 5-Methoxy-2-nitroaniline.
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PPE Category Specification Standards/References

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

OSHA 29 CFR 1910.133, EN

166[2][4][5]

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).[6] Lab coat or

other protective clothing to

prevent skin exposure.[2][5]

Consult glove manufacturer

data.

Respiratory Protection

For operations that may

generate dust, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[2][5] Work in a well-

ventilated area, preferably a

chemical fume hood.[3][4]

NIOSH, EN 149

Operational Plan: Safe Handling and Disposal
Adherence to the following procedural steps is mandatory when working with 5-Methoxy-2-
nitroaniline.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a designated chemical fume hood.[3][4]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Keep the substance away from incompatible materials, including acids, strong oxidizing

agents, acid anhydrides, acid chlorides, and chloroformates.[2][4]

Store the chemical in a dry, cool, and well-ventilated place in a tightly closed container.[4][7]

2. Handling the Chemical:

Before handling, put on all required PPE as specified in the table above.
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Avoid breathing dust.[4] Do not get in eyes, on skin, or on clothing.[4]

When weighing or transferring the solid, do so carefully to minimize dust generation.

Do not eat, drink, or smoke when using this product.[4]

After handling, wash hands and any exposed skin thoroughly.[4]

3. Emergency Procedures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[1][4] Seek immediate medical attention.[1][4]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes.[1][4] Seek immediate medical attention.[4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen.[1][4] Seek immediate medical attention.[1][4]

Ingestion: Rinse mouth with water.[7] Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a POISON CENTER or doctor/physician if you feel

unwell.

4. Disposal Plan:

Contaminated materials and waste must be handled as hazardous waste.

Waste Collection: Collect waste material in a suitable, labeled, and sealed container.[4]

Disposal of Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be

collected in a designated hazardous waste container.

Disposal Method: Dispose of contents/container to an approved waste disposal plant.[4]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[4] Do not flush into surface water

or sanitary sewer systems.[4]
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Workflow for Safe Handling of 5-Methoxy-2-
nitroaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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